Cas no 2228738-49-4 (tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate)
tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate
- EN300-1882569
- 2228738-49-4
- tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate
-
- Inchi: 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-7-5-6-11(8-16)18-14(4)9-15-10-14/h11,15H,5-10H2,1-4H3
- InChI Key: VMBUFLHFPYXHSI-UHFFFAOYSA-N
- SMILES: O(C1CN(C(=O)OC(C)(C)C)CCC1)C1(C)CNC1
Computed Properties
- Exact Mass: 270.19434270g/mol
- Monoisotopic Mass: 270.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 50.8Ų
tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882569-0.05g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1882569-0.1g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1882569-0.25g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1882569-0.5g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1882569-1.0g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1882569-2.5g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1882569-5.0g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1882569-10.0g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1882569-1g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1882569-5g |
tert-butyl 3-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate |
2228738-49-4 | 5g |
$3396.0 | 2023-09-18 |
tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate
Introduction to Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate (CAS No. 2228738-49-4)
Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate, with the chemical formula corresponding to its CAS number 2228738-49-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The structural features of this molecule, particularly its tert-butyl and oxypiperidine moieties, contribute to its unique chemical and biological characteristics, making it a valuable candidate for research and development.
The synthesis of Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the 3-methylazetidin-3-yl group into the piperidine ring is a critical step that imparts specific steric and electronic properties to the molecule. These properties are essential for its potential role in drug design, as they can influence both the pharmacokinetic and pharmacodynamic profiles of any derivative compounds.
In recent years, there has been growing interest in the development of novel piperidine-based scaffolds due to their versatility and efficacy in modulating biological targets. The presence of the oxypiperidine moiety in Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate suggests that this compound may have applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. The tert-butyl group, on the other hand, provides stability to the molecule and can enhance its binding affinity to biological targets.
The latest research in medicinal chemistry has demonstrated that compounds with similar structural motifs can exhibit significant therapeutic potential. For instance, studies have shown that piperidine derivatives can interact with a wide range of enzymes and receptors, making them attractive candidates for drug development. The specific combination of functional groups in Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate positions it as a promising lead compound for further investigation.
The synthesis and characterization of this compound have been refined through advanced techniques in organic chemistry. The use of modern spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has allowed researchers to elucidate its structure with high precision. Additionally, computational studies have been employed to predict the biological activity of Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate, providing valuable insights into its potential therapeutic applications.
In the context of drug discovery, Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate represents an exciting opportunity for further exploration. Its unique structural features make it a versatile building block for designing new drugs with improved efficacy and reduced side effects. As research continues to uncover the biological significance of piperidine derivatives, compounds like this one are likely to play a crucial role in the development of next-generation therapeutics.
The future prospects for Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate are bright, with ongoing studies aimed at optimizing its synthesis and evaluating its biological activity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating this compound from a laboratory curiosity into a viable therapeutic agent. The advancements in synthetic methodologies and computational biology are expected to accelerate this process, bringing new treatments for various diseases closer to reality.
In conclusion, Tert-butyl 3-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate (CAS No. 2228738-49-4) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological properties make it an attractive candidate for further development. As our understanding of drug design continues to evolve, compounds like this one will undoubtedly contribute to the advancement of modern medicine.
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